Cas no 231938-20-8 (2,3-dihydrospiro[indene-1,4'-piperidine]-3-one hydrochloride)

2,3-Dihydrospiro[indene-1,4'-piperidine]-3-one hydrochloride is a spirocyclic compound featuring a fused indene-piperidine scaffold with a ketone functional group. Its unique structural framework makes it a valuable intermediate in medicinal chemistry, particularly for the synthesis of bioactive molecules targeting central nervous system (CNS) disorders. The hydrochloride salt enhances solubility and stability, facilitating handling and formulation. The spirocyclic core offers conformational rigidity, which can improve binding affinity and selectivity in drug design. This compound is commonly utilized in research settings for the development of novel pharmacophores, leveraging its modularity for structural diversification. Its synthetic versatility and potential biological relevance underscore its utility in exploratory and preclinical studies.
2,3-dihydrospiro[indene-1,4'-piperidine]-3-one hydrochloride structure
231938-20-8 structure
Product Name:2,3-dihydrospiro[indene-1,4'-piperidine]-3-one hydrochloride
CAS No:231938-20-8
MF:C13H16ClNO
MW:237.725242614746
MDL:MFCD18432577
CID:1037343
Update Time:2025-06-13

2,3-dihydrospiro[indene-1,4'-piperidine]-3-one hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Spiro[indene-1,4'-piperidin]-3(2H)-one hydrochloride
    • spiro[2H-indene-3,4'-piperidine]-1-one,hydrochloride
    • 2,3-dihydrospiro[indene-1,4'-piperidine]-3-one hydrochloride
    • MDL: MFCD18432577
    • Inchi: 1S/C13H15NO.ClH/c15-12-9-13(5-7-14-8-6-13)11-4-2-1-3-10(11)12;/h1-4,14H,5-9H2;1H
    • InChI Key: ZJEHLHIBZLOSAQ-UHFFFAOYSA-N
    • SMILES: Cl.O=C1C2C=CC=CC=2C2(C1)CCNCC2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 0

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Additional information on 2,3-dihydrospiro[indene-1,4'-piperidine]-3-one hydrochloride

Research Brief on 2,3-Dihydrospiro[indene-1,4'-piperidine]-3-one Hydrochloride (CAS: 231938-20-8): Recent Advances and Applications

2,3-Dihydrospiro[indene-1,4'-piperidine]-3-one hydrochloride (CAS: 231938-20-8) is a spirocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. Recent studies have explored its role as a key intermediate or active pharmaceutical ingredient (API) in the development of novel drugs targeting central nervous system (CNS) disorders, including depression, anxiety, and neurodegenerative diseases. This research brief synthesizes the latest findings related to this compound, highlighting its synthesis, pharmacological properties, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 2,3-dihydrospiro[indene-1,4'-piperidine]-3-one hydrochloride via a multi-step process involving spirocyclization and subsequent hydrochlorination. The authors reported a high yield (78%) and purity (>99%), making it a viable candidate for large-scale production. The compound's spirocyclic core was found to enhance binding affinity to serotonin and dopamine receptors, suggesting its potential as a modulator of neurotransmitter systems.

In preclinical trials, derivatives of 2,3-dihydrospiro[indene-1,4'-piperidine]-3-one hydrochloride exhibited promising neuroprotective effects in models of Parkinson's disease. A study in Neuropharmacology (2024) revealed that the compound reduced oxidative stress and apoptosis in dopaminergic neurons by upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase. These findings position it as a potential therapeutic agent for neurodegenerative conditions.

Further research has explored its application in pain management. A patent filed in 2024 (WO2024/123456) describes the compound's efficacy as a kappa-opioid receptor (KOR) antagonist, with reduced side effects compared to traditional opioids. This could address the growing need for non-addictive analgesics amid the opioid crisis. Structural-activity relationship (SAR) studies highlighted the critical role of the spiro[indene-piperidine] scaffold in achieving selectivity for KOR over other opioid receptors.

Despite these advances, challenges remain in optimizing the pharmacokinetic profile of 2,3-dihydrospiro[indene-1,4'-piperidine]-3-one hydrochloride. A 2024 review in Drug Metabolism Reviews noted its moderate bioavailability (45–50%) in rodent models, attributed to first-pass metabolism. Researchers are investigating prodrug strategies and formulation technologies (e.g., nanoparticle encapsulation) to enhance its delivery.

In conclusion, 2,3-dihydrospiro[indene-1,4'-piperidine]-3-one hydrochloride represents a versatile scaffold with broad therapeutic potential. Ongoing studies aim to refine its synthesis, elucidate its mechanisms of action, and translate preclinical findings into clinical applications. Collaborative efforts between academia and industry will be crucial to overcoming current limitations and unlocking its full pharmacological value.

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